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Abstract

Undecyl hydrogen phthalate (CAS 51622-03-8), a monoester of phthalic acid, is a molecule
of increasing interest in the fields of toxicology, environmental science, and analytical
chemistry. As the primary metabolite of the widely used plasticizer, diundecyl phthalate (DUP),
its presence in biological and environmental matrices serves as a key biomarker of exposure.
This technical guide provides a comprehensive overview of undecyl hydrogen phthalate,
detailing its physicochemical properties, synthesis, spectroscopic characterization, analytical
methodologies, and toxicological profile. This document is intended to serve as a foundational
resource for researchers and professionals requiring in-depth technical knowledge of this
compound.

Introduction

Phthalates are a class of synthetic chemicals extensively used as plasticizers to enhance the
flexibility and durability of polymers, particularly polyvinyl chloride (PVC). Due to their
widespread use in consumer products, there is growing concern about their potential adverse
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health effects, as many are classified as endocrine-disrupting chemicals (EDCs). Undecyl
hydrogen phthalate, also known as monoundecyl phthalate (MUP), is the primary hydrolytic
metabolite of diundecyl phthalate (DUP), a high molecular weight phthalate plasticizer. The
study of undecyl hydrogen phthalate is crucial for understanding the metabolism,
toxicokinetics, and biological effects of its parent compound. This guide offers a detailed
exploration of the chemical and biological aspects of undecyl hydrogen phthalate, providing a
valuable resource for its synthesis, analysis, and toxicological assessment.

Physicochemical Properties

A thorough understanding of the physicochemical properties of undecyl hydrogen phthalate
is essential for its handling, analysis, and the interpretation of its environmental fate and
biological activity. While extensive experimental data for this specific monoester is not readily
available, a combination of computed data and information from commercial suppliers provides
a solid foundation.

Table 1: Physicochemical Properties of Undecyl Hydrogen Phthalate

Property Value Source
CAS Number 51622-03-8 [1]
Molecular Formula C19H2804 [2]
Molecular Weight 320.42 g/mol [2]
IUPAC Name 2—(.undecoxycarbonyl)benzoic o
acid
Boiling Point 452.4 °C at 760 mmHg [1]
Flash Point 153.3 °C [1]
Density 1.05 g/cm3 [1]
XLogP3 6.9 (2]
Hydrogen Bond Donors 1 [2]
Hydrogen Bond Acceptors 4 [2]
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Synthesis of Undecyl Hydrogen Phthalate

The synthesis of undecyl hydrogen phthalate can be achieved through the direct mono-
esterification of phthalic anhydride with undecanol. This reaction is the first step in the two-
stage synthesis of diundecyl phthalate and can be controlled to favor the formation of the
monoester.[3]

Reaction Principle

The synthesis involves the nucleophilic attack of the hydroxyl group of undecanol on one of the
carbonyl carbons of phthalic anhydride. This opens the anhydride ring to form the monoester,
which contains both an ester and a carboxylic acid functional group.

Experimental Protocol: Synthesis of Undecyl Hydrogen
Phthalate

This protocol is a generalized procedure based on the synthesis of other monoalkyl phthalates.

[4]

o Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, combine equimolar amounts of phthalic anhydride and 1-undecanol.

o Reaction Conditions: Heat the mixture with stirring in an oil bath at 110-120 °C. The reaction
is typically complete within 12-15 hours. The progress can be monitored by technigues such
as thin-layer chromatography (TLC) or by the disappearance of the solid phthalic anhydride.

o Work-up: a. Cool the reaction mixture to room temperature. b. Dissolve the crude product in
a suitable organic solvent, such as diethyl ether or dichloromethane. c. Wash the organic
solution with a saturated aqueous solution of sodium bicarbonate to extract the acidic
undecyl hydrogen phthalate as its sodium salt, leaving any unreacted undecanol and
diundecyl phthalate in the organic layer. d. Separate the aqueous layer and acidify it with
dilute hydrochloric acid (e.g., 2 M HCI) to a pH of approximately 2. This will precipitate the
undecyl hydrogen phthalate.

 Purification: a. Collect the precipitated solid by vacuum filtration and wash it with cold water
to remove any inorganic salts. b. The crude product can be further purified by
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recrystallization from a suitable solvent system, such as a mixture of ethanol and water or
petroleum ether.

o Characterization: Confirm the identity and purity of the synthesized undecyl hydrogen
phthalate using techniques such as melting point determination, NMR spectroscopy, mass
spectrometry, and FTIR spectroscopy.

Heating (110-120 °C)
12-15 hours

Click to download full resolution via product page
Figure 1: Workflow for the synthesis of undecyl hydrogen phthalate.

Spectroscopic and Analytical Characterization

Due to the limited availability of specific experimental spectra for undecyl hydrogen
phthalate, this section will outline the expected spectroscopic features based on its chemical
structure and by analogy to other well-characterized phthalate monoesters.

Nuclear Magnetic Resonance (NMR) Spectroscopy

IH NMR: The proton NMR spectrum of undecyl hydrogen phthalate is expected to show
characteristic signals for the aromatic protons of the phthalate ring, the protons of the undecyl
alkyl chain, and the acidic proton of the carboxylic acid group.

e Aromatic Protons: Four protons in the aromatic region (typically & 7.5-8.0 ppm), exhibiting
complex splitting patterns due to ortho and meta coupling.

» Alkyl Chain Protons:

o Atriplet at approximately & 4.3 ppm corresponding to the two protons of the -OCH2- group
adjacent to the ester oxygen.
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o A multiplet around & 1.7 ppm for the two protons on the carbon 3 to the ester oxygen.

o Abroad multiplet in the region of & 1.2-1.4 ppm for the remaining methylene (-CHz-)
groups of the alkyl chain.

o Atriplet at approximately & 0.9 ppm for the terminal methyl (-CHs) group.

» Carboxylic Acid Proton: A broad singlet at a downfield chemical shift (typically & 10-13 ppm),
which is often exchangeable with D20.

13C NMR: The carbon-13 NMR spectrum will provide information on all the carbon atoms in the
molecule.

e Carbonyl Carbons: Two signals in the downfield region (& 165-175 ppm) corresponding to
the ester and carboxylic acid carbonyl carbons.

e Aromatic Carbons: Six signals in the aromatic region (& 128-135 ppm).

o Alkyl Chain Carbons: A series of signals in the aliphatic region (0 14-65 ppm), with the -
OCHg:- carbon appearing around o 65 ppm and the terminal methyl carbon around & 14 ppm.

Mass Spectrometry (MS)

The mass spectrum of undecyl hydrogen phthalate, particularly when analyzed by
techniques like electrospray ionization (ESI) in negative ion mode, is expected to show a
prominent peak for the deprotonated molecule [M-H]~ at m/z 319.19.[5] Fragmentation of this
ion will likely yield characteristic product ions. The most common fragmentation pathway for
phthalate monoesters involves the loss of the alkyl chain and the formation of the phthalic
anhydride radical anion or related fragments.[6] A key diagnostic fragment for many phthalate
metabolites is the ion at m/z 149, corresponding to the phthalic anhydride fragment.[6]

Fragmentation (Phthalic Anhydride Fragment [CsHs03]~ m/z 149j

»

(Undecyl Hydrogen Phthalate | [M-H]~ | m/z 319)
Rearrangement & Loss (Loss of Undecene CuHzz )
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Figure 2: Postulated mass spectrometry fragmentation of undecyl hydrogen phthalate.

Fourier-Transform Infrared (FTIR) Spectroscopy

The FTIR spectrum of undecyl hydrogen phthalate will be characterized by the vibrational
modes of its functional groups.

o O-H Stretch (Carboxylic Acid): A very broad absorption band in the region of 3300-2500
cm~1, characteristic of the hydrogen-bonded hydroxyl group of a carboxylic acid dimer.

e C-H Stretch (Alkyl): Sharp absorption bands between 3000 and 2850 cm~* due to the C-H
stretching vibrations of the undecyl chain.

e C=0 Stretch (Carbonyl): Two strong absorption bands are expected:
o One for the carboxylic acid carbonyl, typically around 1700-1725 cm~1.

o One for the ester carbonyl, typically at a slightly higher wavenumber, around 1725-1740
cm~L,

e C-O Stretch: Strong absorptions in the 1300-1000 cm~1* region corresponding to the C-O
stretching of the ester and carboxylic acid groups.

o Aromatic C=C Stretch: Several bands of variable intensity in the 1600-1450 cm~1 region.

Analytical Methodologies

The analysis of undecyl hydrogen phthalate, often in complex biological matrices like urine,
typically involves chromatographic separation coupled with mass spectrometric detection.

Sample Preparation for Biological Matrices

o Enzymatic Deconjugation: In biological systems, phthalate monoesters are often conjugated
with glucuronic acid. Therefore, a preliminary step of enzymatic hydrolysis using 3-
glucuronidase is necessary to release the free monoester.
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o Extraction: Solid-phase extraction (SPE) is a common method for extracting and
concentrating phthalate metabolites from aqueous samples like urine. C18 cartridges are
frequently used for this purpose.

» Derivatization: For analysis by gas chromatography (GC), the carboxylic acid group of the
monoester is often derivatized, for example, by silylation or methylation, to increase its
volatility and improve chromatographic performance.

Instrumental Analysis: LC-MS/MS

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is a highly sensitive and
selective technique for the quantification of phthalate metabolites.

o Chromatography: Reversed-phase HPLC using a C18 column is typically employed, with a
mobile phase gradient of water and an organic solvent like methanol or acetonitrile, often
with a small amount of acid (e.g., formic acid or acetic acid) to ensure the analyte is in its
protonated form.

o Detection: Electrospray ionization (ESI) in negative ion mode is commonly used.
Quantification is performed using multiple reaction monitoring (MRM), where the transition
from the precursor ion ([M-H]~) to one or more characteristic product ions is monitored.

Analysis of Undecyl Hydrogen Phthalate in Urine

. ] Enzymatic Deconjugation Solid-Phase Extraction Elution and g . Data Analysis and
[Unne Samble [ (B-glucuronidase) (C18 cartridge) Concentration LSRN Al Quantification

Click to download full resolution via product page

Figure 3: General workflow for the analysis of undecyl hydrogen phthalate in biological
samples.

Toxicological Profile

The toxicological profile of undecyl hydrogen phthalate is not as extensively studied as that
of its lower molecular weight counterparts. However, as a member of the phthalate class, it is
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presumed to share some of the endocrine-disrupting properties associated with these
compounds.

Endocrine Disruption

Phthalates are known to interfere with the endocrine system, particularly affecting the male
reproductive system. The monoester metabolites are generally considered the active toxic
species.[5] They can act as anti-androgens by inhibiting testosterone synthesis in the fetal
testis. This can lead to a range of developmental abnormalities known as "phthalate
syndrome.” While specific studies on the in vitro estrogenic or androgenic activity of undecyl
hydrogen phthalate are limited, it is plausible that it contributes to the overall endocrine-
disrupting potential of its parent compound, diundecyl phthalate. One in vitro study reported
that several phthalate monoesters, including mono-n-octyl phthalate, were inactive in an
estrogenicity assay.[7]
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Figure 4: Simplified signaling pathway of phthalate-induced endocrine disruption.

General Toxicity

Studies on the parent compound, diundecyl phthalate, indicate low acute toxicity.[8] However,
repeated exposure has been associated with effects on the liver and kidneys in animal studies.
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As the primary metabolite, undecyl hydrogen phthalate is central to the toxicokinetics of DUP.

Applications in Research and Development

Undecyl hydrogen phthalate is primarily of interest in the following areas:

o Biomarker of Exposure: As the main metabolite of diundecyl phthalate, the detection and
guantification of undecyl hydrogen phthalate in biological samples, such as urine, is a
reliable method for assessing human exposure to DUP.[5]

o Analytical Reference Standard: Pure undecyl hydrogen phthalate is essential as a certified
reference material for the calibration of analytical instruments and the validation of methods
for phthalate metabolite analysis.

» Toxicological Research: The isolated compound can be used in in vitro and in vivo studies to
directly assess its toxicological properties, including its potential for endocrine disruption,
without the confounding metabolic variables of the parent diester.

Conclusion

Undecyl hydrogen phthalate is a key molecule in the study of the environmental and health
impacts of high molecular weight phthalates. Its role as a biomarker of exposure to diundecyl
phthalate makes its accurate synthesis, characterization, and analysis of paramount
importance. While specific experimental data for this compound are still somewhat limited, this
technical guide provides a comprehensive framework based on available information and
established principles of organic and analytical chemistry. Further research into the specific
toxicological properties of undecyl hydrogen phthalate is warranted to fully understand the
risks associated with exposure to its parent compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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